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Compound of Interest

Compound Name: Scrophuloside B

Cat. No.: B1250322

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Scrophuloside B, a phenylpropanoid glycoside isolated from the rhizomes of Neopicrorhiza
scrophulariiflora. The information presented herein is crucial for the identification,
characterization, and further development of this natural product for potential therapeutic

applications.

Molecular Structure and Properties

Scrophuloside B possesses the molecular formula C24H26010, with a molecular weight of
474.5 g/mol and an exact mass of 474.15259702 Da.[1] Its structure was elucidated through
extensive spectroscopic analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).[2][3]

Spectroscopic Data

The following tables summarize the *H and 3C NMR spectroscopic data for Scrophuloside B,
which are essential for its structural confirmation.

Table 1: *H NMR Spectroscopic Data for Scrophuloside B (CDsOD, 500 MHz)
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Chemical Shift (8)

Coupling Constant

Position . Multiplicity .
in ppm (J) in Hz
Aglycone
2' 7.58 d 1.9
5' 7.08 d 8.2
6' 7.60 dd 8.2,1.9
7' (C=0) - - -
8' 2.55 s
OMe-3' 3.89 s
p-Coumaroyl Moiety
2 6.85 d 8.5
3 7.45 d 8.5
5 7.45 d 8.5
6 6.85 d 8.5
7 () 6.40 d 15.9
8 (B) 7.65 d 15.9
9 (C=0) - - -
Glucose Moiety
1" 5.05 d 7.5
2" 3.50 m
3" 3.45 m
4" 3.40 m
5" 3.75 m
6"a 4.50 dd 12.0, 2.0
6"b 4.35 dd 12.0,5.5
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Table 2: 13C NMR Spectroscopic Data for Scrophuloside B (CDsOD, 125 MHz)
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Position Chemical Shift (8) in ppm
Aglycone

1 131.5
2' 112.0
3 150.5
4 145.0
5' 115.5
6' 124.0
7' (C=0) 198.0
8' 26.5
OMe-3' 56.0

p-Coumaroyl Moiety

1 127.0
2 116.5
3 131.0
4 161.0
5 131.0
6 116.5
7 (a) 115.0
8 (B) 146.0
9 (C=0) 168.5

Glucose Moiety

1" 102.0

2" 75.0
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3" 78.0
4" 715
5" 76.0
6" 64.5

Mass Spectrometry Data

High-resolution mass spectrometry (HR-MS) is critical for confirming the elemental composition

of Scrophuloside B.

Table 3: Mass Spectrometry Data for Scrophuloside B

o Mass-to-Charge
lonization Mode . Formula lon
Ratio (m/z)

ESI-MS 497.1425 C24H26010Na [M+Na]*

Experimental Protocols

The isolation and spectroscopic analysis of Scrophuloside B involve a series of standard
phytochemistry laboratory techniques.

1. Isolation of Scrophuloside B

o Plant Material: The rhizomes of Neopicrorhiza scrophulariiflora are collected, dried, and

powdered.

o Extraction: The powdered plant material is extracted with methanol (MeOH) at room
temperature. The resulting extract is then concentrated under reduced pressure to yield a
crude methanol extract.

o Fractionation: The crude extract is suspended in water and partitioned successively with
solvents of increasing polarity, such as n-hexane, chloroform (CHCIs), ethyl acetate (EtOAc),
and n-butanol (n-BuOH).
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» Chromatographic Purification: The n-butanol-soluble fraction, which typically contains
glycosides, is subjected to column chromatography on a silica gel column, eluting with a
gradient of chloroform and methanol. Fractions containing Scrophuloside B are identified
by thin-layer chromatography (TLC). Final purification is achieved by preparative high-
performance liquid chromatography (HPLC) on a reversed-phase C18 column.

2. Spectroscopic Analysis

 NMR Spectroscopy: tH NMR, 13C NMR, and 2D NMR (such as COSY, HSQC, and HMBC)
spectra are recorded on a 500 MHz spectrometer. Samples are typically dissolved in
deuterated methanol (CDsOD). Chemical shifts are reported in parts per million (ppm)
relative to the solvent peak.

e Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) is used to
determine the molecular weight and elemental composition of the compound. The analysis is
typically performed in positive ion mode.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the isolation and characterization of
Scrophuloside B.
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Isolation and spectroscopic analysis workflow for Scrophuloside B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Scrophuloside B | C24H26010 | CID 11503806 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Characterization and identification of chemical components in Neopicrorhiza
scrphulariiflora roots by liquid chromatography-electrospray ionization quadrupole time-of-
flight tandem mass spectrometry | CoLab [colab.ws]

o 3. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of
Scrophuloside B: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250322#spectroscopic-data-nmr-ms-of-
scrophuloside-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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